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Compound of Interest

Compound Name:
1-Chloro-2-(cyclopentyloxy)-4-

nitrobenzene

CAS No.: 1355247-04-9

Cat. No.: B594748

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 1-Chloro-2-(cyclopentyloxy)-4-
nitrobenzene, a key chemical intermediate. The information is curated to support research and

development activities, offering detailed insights into its chemical properties, synthesis, and

potential applications.

Core Molecular Attributes
1-Chloro-2-(cyclopentyloxy)-4-nitrobenzene is a substituted aromatic compound with the

following fundamental properties:

Property Value Source

Molecular Formula C₁₁H₁₂ClNO₃ [1][2]

Molecular Weight 241.67 g/mol [1][2]
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The structural arrangement of this molecule, featuring a chloronitrobenzene core appended

with a cyclopentyloxy group, imparts specific reactivity and physical characteristics that are

leveraged in organic synthesis.

Structural Representation
dot graph "1_Chloro_2_cyclopentyloxy_4_nitrobenzene" { layout=neato; node

[shape=plaintext]; bgcolor="#F1F3F4";

// Benzene ring N1 [pos="0,1.5!", label=""]; N2 [pos="-1.3,-0.75!", label=""]; N3

[pos="1.3,-0.75!", label=""]; N4 [pos="0,-1.5!", label=""]; N5 [pos="-1.3,0.75!", label=""]; N6

[pos="1.3,0.75!", label=""]; N1 -- N6 -- N3 -- N4 -- N2 -- N5 -- N1;

// Substituents Cl [pos="-2.6,1.5!", label="Cl", fontcolor="#34A853"]; O_ether [pos="2.6,1.5!",

label="O", fontcolor="#EA4335"]; N_nitro [pos="0,-3!", label="N", fontcolor="#4285F4"];

O1_nitro [pos="-0.8,-3.8!", label="O", fontcolor="#EA4335"]; O2_nitro [pos="0.8,-3.8!",

label="O", fontcolor="#EA4335"];

// Cyclopentyl group C1_c [pos="3.9,1.5!", label=""]; C2_c [pos="4.5,0.5!", label=""]; C3_c

[pos="3.9,-0.5!", label=""]; C4_c [pos="3.0,0.0!", label=""]; C5_c [pos="3.0,1.0!", label=""]; C1_c

-- C2_c -- C3_c -- C4_c -- C5_c -- C1_c;

// Bonds N5 -- Cl [color="#34A853"]; N6 -- O_ether [color="#EA4335"]; N4 -- N_nitro

[color="#4285F4"]; N_nitro -- O1_nitro [label="+", fontcolor="#202124"]; N_nitro -- O2_nitro

[label="-", fontcolor="#202124"]; O_ether -- C1_c;

// Double bonds in benzene N1 -- N6; N2 -- N4; N5 -- N2;

// Node for labels label_node [label="1-Chloro-2-(cyclopentyloxy)-4-nitrobenzene", pos="0,

-5!", fontsize=12, fontcolor="#202124"]; } Caption: 2D structure of 1-Chloro-2-
(cyclopentyloxy)-4-nitrobenzene.

Synthesis and Reactivity
The synthesis of 1-Chloro-2-(cyclopentyloxy)-4-nitrobenzene typically involves the

Williamson ether synthesis. This well-established reaction provides a reliable route to the target

molecule.
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General Synthesis Workflow
The synthetic pathway commences with a suitable chloronitrophenol and cyclopentyl halide in

the presence of a base.

// Nodes Reactant1 [label="2-Chloro-4-nitrophenol"]; Reactant2 [label="Cyclopentyl bromide"];

Base [label="Base (e.g., K₂CO₃)"]; Solvent [label="Solvent (e.g., Acetone)"]; Reaction

[label="Williamson Ether Synthesis", shape=ellipse, style=filled, fillcolor="#FBBC05"]; Product

[label="1-Chloro-2-(cyclopentyloxy)-4-nitrobenzene", style=filled, fillcolor="#4285F4",

fontcolor="#FFFFFF"]; Workup [label="Aqueous Workup & Extraction"]; Purification

[label="Column Chromatography"];

// Edges Reactant1 -> Reaction; Reactant2 -> Reaction; Base -> Reaction; Solvent ->

Reaction; Reaction -> Workup [label="Crude Product"]; Workup -> Purification; Purification ->

Product [label="Purified Product"]; } Caption: General workflow for the synthesis of 1-Chloro-2-
(cyclopentyloxy)-4-nitrobenzene.

Detailed Experimental Protocol
Materials:

2-Chloro-4-nitrophenol

Cyclopentyl bromide

Potassium carbonate (anhydrous)

Acetone (anhydrous)

Ethyl acetate

Hexane

Brine solution

Magnesium sulfate (anhydrous)

Procedure:
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To a solution of 2-chloro-4-nitrophenol (1.0 eq) in anhydrous acetone, add anhydrous

potassium carbonate (1.5 eq).

Stir the mixture at room temperature for 15 minutes.

Add cyclopentyl bromide (1.2 eq) dropwise to the reaction mixture.

Heat the reaction mixture to reflux and maintain for 12-16 hours, monitoring the reaction

progress by thin-layer chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature and filter to remove

inorganic salts.

Concentrate the filtrate under reduced pressure to obtain the crude product.

Dissolve the crude product in ethyl acetate and wash with water and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

Purify the residue by column chromatography on silica gel using a hexane-ethyl acetate

gradient to afford the pure 1-Chloro-2-(cyclopentyloxy)-4-nitrobenzene.

Applications in Research and Development
Aromatic nitro compounds are pivotal in the synthesis of pharmaceuticals and other bioactive

molecules.[3] The title compound, 1-Chloro-2-(cyclopentyloxy)-4-nitrobenzene, serves as a

versatile intermediate. The nitro group can be readily reduced to an amine, which is a common

precursor for the formation of a wide array of functional groups and heterocyclic systems.

The presence of the chloro and cyclopentyloxy groups allows for further chemical

modifications, making it a valuable building block in combinatorial chemistry and drug discovery

programs. For instance, similar chlorinated nitroaromatic compounds are utilized in the

production of dyes, pesticides, and pharmaceuticals.[4] The development of efficient synthetic

routes for such compounds is of significant interest.[5]

Safety and Handling
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As with all nitroaromatic compounds, 1-Chloro-2-(cyclopentyloxy)-4-nitrobenzene should be

handled with care in a well-ventilated fume hood. Appropriate personal protective equipment

(PPE), including gloves, safety glasses, and a lab coat, is essential. For detailed safety

information, consult the material safety data sheet (MSDS) provided by the supplier.

Conclusion
1-Chloro-2-(cyclopentyloxy)-4-nitrobenzene is a key chemical intermediate with well-defined

molecular properties. Its synthesis via the Williamson ether synthesis is a robust and scalable

method. The compound's chemical functionality makes it a valuable precursor in the

development of new chemical entities for various applications, particularly in the

pharmaceutical and agrochemical industries.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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